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Compound of Interest

Compound Name: N-Nitroso Fluoxetine

Cat. No.: B8145674 Get Quote

For researchers, scientists, and drug development professionals, the accurate and precise

quantification of N-Nitroso Fluoxetine, a potential mutagenic impurity, is paramount for

ensuring drug safety and regulatory compliance. This guide provides an objective comparison

of available analytical methods, supported by experimental data, to aid in the selection of the

most appropriate technique for your analytical needs.

The primary analytical technique for the quantification of N-Nitroso Fluoxetine is Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS). This method offers high

sensitivity and selectivity, which are crucial for detecting trace-level impurities in pharmaceutical

substances.[1][2] Regulatory bodies like the FDA and EMA emphasize the necessity of

validated analytical methods to ensure the accuracy and reliability of data for nitrosamine

impurities.[3]

Performance Comparison of Analytical Methods
The following table summarizes the key performance parameters of various validated LC-

MS/MS methods for the quantification of N-Nitroso Fluoxetine.
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Parameter Method 1 Method 2 Method 3

Instrumentation
Shimadzu HPLC +

Sciex QTrap 5500[4]

Liquid

chromatograph/tande

m mass spectrometer

(LC-MS/MS) with

electrospray ionization

(ESI)[5]

Shimadzu LCMS-

8050RX

Limit of Detection

(LOD)
0.03 ppm/MDD

Not explicitly stated,

but quantification is

performed down to 1

ng/mL

0.2 ng/mL

Limit of Quantitation

(LOQ)
0.09 ppm/MDD 0.1 µg/g 0.5 ng/mL

Linearity (Correlation

Coefficient, r²)
Not explicitly stated

Established from 1-40

ng/mL

> 0.99 over 0.5 - 100

ng/mL

Accuracy

Spiked samples at 3

levels showed good

recovery

Not explicitly stated 102% at 2 ng/mL

Precision

(Repeatability, %RSD)
Not explicitly stated Not explicitly stated 2.0% at 2 ng/mL

Recovery Not explicitly stated Not explicitly stated

93 - 96% for

concentrations of 2,

10, and 50 ng/mL

Experimental Workflows
The general workflow for the quantification of N-Nitroso Fluoxetine involves sample

preparation followed by instrumental analysis. The specific steps can vary slightly between

methods, but the core process remains consistent.
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Sample Preparation LC-MS/MS Analysis

Weigh Homogenized Sample
Add Extraction Solvent

(e.g., Acetonitrile/Water, Methanol)
Spike with Internal Standard
(e.g., N-nitroso fluoxetine-d5)

Vortexing and/or Sonication Centrifugation and/or Filtration Transfer to HPLC Vial Inject Sample into LC SystemAnalysis Chromatographic Separation
(C18 Column)

Electrospray Ionization (ESI+) Tandem Mass Spectrometry (MS/MS) Data Analysis and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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